Cas no 182122-08-3 ((3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole))

(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) structure
182122-08-3 structure
Product Name:(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
CAS No:182122-08-3
MF:C23H20N2O2
MW:356.4171
MDL:MFCD29919664
CID:4467103
PubChem ID:9850233
Update Time:2025-07-16

(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) Chemical and Physical Properties

Names and Identifiers

    • (3aS,3'aS,8aR,8'a'R)-2,2'-cyclopropylidenebis[3a,8a-dihydro-8H-Indeno[1,2-d]oxazole
    • (3aS,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
    • (3aR,8bS)-2-[1-[(3aR,8bS)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazol-2-yl]cyclopropyl]-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
    • 2,2'-Cyclopropylidenebis(3aalpha,8aalpha-dihydro-8H-indeno[1,2-d]oxazole)
    • (3aS,3a'S,8aR,8a'R)-2,2'(cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
    • D73320
    • SCHEMBL803913
    • CS-0064056
    • CS-15897
    • 182122-08-3
    • QFXUVUBVPPOPQZ-ZRNYENFQSA-N
    • AKOS027321719
    • (3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
    • MDL: MFCD29919664
    • Inchi: 1S/C23H20N2O2/c1-3-7-15-13(5-1)11-17-19(15)24-21(26-17)23(9-10-23)22-25-20-16-8-4-2-6-14(16)12-18(20)27-22/h1-8,17-20H,9-12H2/t17-,18-,19+,20+/m1/s1
    • InChI Key: QFXUVUBVPPOPQZ-ZRNYENFQSA-N
    • SMILES: O1[C@]2([H])C([H])([H])C3=C([H])C([H])=C([H])C([H])=C3[C@]2([H])N=C1C1(C2=N[C@@]3([H])C4=C([H])C([H])=C([H])C([H])=C4C([H])([H])[C@@]3([H])O2)C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 356.152477885 g/mol
  • Monoisotopic Mass: 356.152477885 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.2
  • Molecular Weight: 356.4

(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj1622-100mg
(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
182122-08-3 98%99%ee
100mg
¥260.0 2024-05-21
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj1622-50mg
(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
182122-08-3 98%99%ee
50mg
¥220.0 2024-05-21
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj1622-500mg
(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
182122-08-3 98%99%ee
500mg
¥1000.0 2024-05-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LP368-200mg
(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
182122-08-3 98% 99%ee
200mg
¥677.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LP368-50mg
(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
182122-08-3 98% 99%ee
50mg
¥215.0 2022-09-28
abcr
AB549227-250 mg
(3aS,3'aS,8aR,8'a'R)-2,2'-Cyclopropylidenebis[3a,8a-dihydro-8H-Indeno[1,2-d]oxazole], 98%, (99% ee); .
182122-08-3 98%
250MG
€210.00 2023-07-10
abcr
AB549227-1 g
(3aS,3'aS,8aR,8'a'R)-2,2'-Cyclopropylidenebis[3a,8a-dihydro-8H-Indeno[1,2-d]oxazole], 98%, (99% ee); .
182122-08-3 98%
1g
€552.70 2023-07-10
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj1622-250mg
(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
182122-08-3 98%99%ee
250mg
¥539.0 2024-05-21
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj1622-1g
(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
182122-08-3 98%99%ee
1g
¥1665.0 2024-05-21
abcr
AB549227-50 mg
(3aS,3'aS,8aR,8'a'R)-2,2'-Cyclopropylidenebis[3a,8a-dihydro-8H-Indeno[1,2-d]oxazole], 98%, (99% ee); .
182122-08-3 98%
50mg
€206.00 2022-07-29

(3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) Related Literature

Additional information on (3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)

Introduction to (3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) and Its Significance in Modern Chemical Biology

The compound with the CAS number 182122-08-3 and the systematic name (3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) represents a fascinating advancement in the field of chemical biology. This intricate molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The cyclopropane moiety and the indeno[1,2-d]oxazole scaffold are particularly noteworthy, as they contribute to the compound's distinct chemical properties and biological activities.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry. These three-membered rings are known for their high reactivity and ability to engage in various biological interactions. In the case of (3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole), the cyclopropane bridge connects two indeno[1,2-d]oxazole units, creating a bivalent structure that can interact with multiple targets simultaneously. This design has implications for the development of multitargeted drugs, which are increasingly recognized for their therapeutic advantages.

The indeno[1,2-d]oxazole scaffold is another critical feature of this compound. This heterocyclic system has shown promise in various biological assays due to its ability to modulate enzyme activity and interfere with signaling pathways. Specifically, indeno[1,2-d]oxazole derivatives have been explored for their potential in oncology and anti-inflammatory applications. The presence of multiple stereocenters in (3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) underscores the importance of stereochemical control in drug design. The specific stereochemistry at the 3A、3a'S、8aR、and 8a'R positions has been carefully optimized to enhance binding affinity and selectivity.

In the realm of drug discovery,the integration of computational chemistry and high-throughput screening has revolutionized the process of identifying novel lead compounds. The structural complexity of (3As,3a'S,8aR,8a'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8α-dihydro-3αH-indeno[1,2-d]oxazole) presents both challenges and opportunities for these methodologies. Advanced computational techniques have been employed to model the interactions between this compound and potential biological targets. These simulations have provided valuable insights into the binding mechanisms and have guided the optimization of the molecule's pharmacophore.

The cyclopropane ring in particular has been a focus of computational studies due to its unique electronic properties. Density functional theory (DFT) calculations have revealed that the cyclopropane moiety can exhibit significant electrophilic character,making it an attractive candidate for interactions with nucleophilic residues in biological targets. This property has been exploited in designing molecules that can covalently modify their targets,leading to potent and selective inhibition. The bis structure of this compound further enhances its potential for such interactions,as it allows for simultaneous engagement with two different binding sites.

Experimental validation of these computational findings has been crucial in understanding the biological activity of (3As,3α'S,8αR,8α'R)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8α-dihydro-3αH-indeno[1,2-d]oxazole). In vitro assays have demonstrated that this compound exhibits promising activity against several key enzymes and receptors involved in disease pathways. For instance,studies have shown that it can inhibit the activity of enzymes such as kinase A and kinase B,which are implicated in cancer progression. Additionally,the compound has shown anti-inflammatory properties by modulating cytokine production and reducing inflammation-related biomarkers.

The synthesis of such complex molecules presents significant challenges from a chemical perspective。Traditional synthetic routes often involve multiple steps with low yields and high levels of byproducts。However,recent advances in synthetic methodology have made it possible to construct intricate structures like (3As,3α'S,8αR,8α'R)-2,2'-(Cyclopropane-1،1-diyl)bis(8،8α-dihydro-3αH-indeno[1،2-d]oxazole) more efficiently。 Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between distant atoms。These methods allow for precise control over stereochemistry,which is essential for achieving biologically active molecules。

The role of stereochemistry cannot be overstated when designing drugs。Molecular recognition is highly dependent on the three-dimensional arrangement of atoms within a molecule。The specific configuration at each stereocenter in (3As، 3α'S، 8αR، 8α'R)-2، 2'-(Cyclopropane-1، 1-diyl)bis(8، 8α-dihydro-3αH-indeno[ 1 , 2 -d]oxazole) has been meticulously optimized to ensure optimal interactions with biological targets。This level of precision is achieved through a combination of experimental screening and computational modeling。By correlating structural features with biological activity,scientists can refine their designs to maximize efficacy while minimizing side effects。

The future prospects for this compound are exciting given its unique structural features and promising biological activity。Further research is needed to fully elucidate its mechanism of action and explore its potential therapeutic applications。Preclinical studies are underway to evaluate its safety profile and efficacy in animal models。These studies will provide critical data for advancing towards clinical trials and eventual drug development。

The integration of interdisciplinary approaches is key to unlocking the full potential of molecules like (3As، 3α'S , 8αR , 8α'R)- 2 , 22 '-(Cyclopropane - 11 , 11 -diyl)bis( 88 , α -dihydro - α H -indeno [ 12 , d ]oxazole) 。By combining expertise from chemistry、biology、pharmacology、and computational science , researchers can accelerate the discovery process and bring new treatments to patients more quickly 。The unique combination of structural features makes this compound a valuable tool for understanding disease mechanisms and developing innovative therapeutics。

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent